![molecular formula C13H18ClNO B2593367 7-Methyl-2H-spiro[1-benzofuran-3,4'-piperidine]hydrochloride CAS No. 2197062-08-9](/img/structure/B2593367.png)
7-Methyl-2H-spiro[1-benzofuran-3,4'-piperidine]hydrochloride
Overview
Description
Scientific Research Applications
- It may have applications in treating neurological disorders such as depression, anxiety, and schizophrenia. Further studies are needed to understand its precise mechanisms and therapeutic potential .
- Investigations into its mode of action and efficacy against specific viruses (such as influenza or herpes) are ongoing .
- Researchers explore its potential as an alternative to existing pain medications, especially in cases where opioid-based drugs are problematic .
- Investigations focus on understanding its effects on cardiac tissue and potential therapeutic applications .
- Medicinal chemists explore modifications that enhance its bioavailability, selectivity, and safety profile for drug development .
Neuropharmacology and CNS Disorders
Antiviral Properties
Analgesic and Anti-Inflammatory Effects
Cardiovascular Research
Chemical Biology and Medicinal Chemistry
Molecular Imaging and PET Tracers
Mechanism of Action
Target of Action
The primary target of 7-Methyl-2H-spiro[1-benzofuran-3,4’-piperidine]hydrochloride is human mast cell tryptase . Tryptase is a serine protease predominantly found in mast cells and has been implicated in a variety of disease processes such as asthma, atopic dermatitis, and fibrotic diseases.
Mode of Action
7-Methyl-2H-spiro[1-benzofuran-3,4’-piperidine]hydrochloride: acts as a potent, nonpeptide inhibitor of human mast cell tryptase . By inhibiting tryptase, the compound can potentially reduce the release of inflammatory mediators from mast cells, thereby alleviating symptoms associated with diseases where mast cell activation plays a key role.
properties
IUPAC Name |
7-methylspiro[2H-1-benzofuran-3,4'-piperidine];hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO.ClH/c1-10-3-2-4-11-12(10)15-9-13(11)5-7-14-8-6-13;/h2-4,14H,5-9H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VRBURXKFOLXUJL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)C3(CCNCC3)CO2.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.74 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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